N-[1-(4-fluorophenyl)propan-2-yl]-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-[1-(4-fluorophenyl)propan-2-yl]-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C15H16FN5/c1-10(7-12-3-5-13(16)6-4-12)19-14-8-11(2)20-15-17-9-18-21(14)15/h3-6,8-10,19H,7H2,1-2H3
• InChI Key: ODNQJXQOXNGIDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=NN2C(=C1)NC(C)CC3=CC=C(C=C3)F
• Molecular Formula: C15H16FN5
• Molecular Weight: 285.32 g/mol
• CAS No.: 1432680-59-5

Description

1,2,4-Triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds has been achieved through various methods. For instance, a three-component reaction of 1H-1,2,4-triazol-3-amine, aromatic aldehydes, and acetone in the presence of TsOH as a Brønsted–Lowry acid has been used for the synthesis of certain 1,2,4-triazolo[1,5-a]pyrimidin-7-ols.

Molecular Structure Analysis

1,2,4-Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors. They are aromatic compounds containing a 1,2,4-triazole ring.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole-containing compounds are diverse and depend on the specific compound and conditions. For instance, a catalyst-free, additive-free, and eco-friendly method for synthesizing certain 1,2,4-triazolo[1,5-a]pyridines under microwave conditions has been established.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole-containing compounds can vary widely depending on the specific compound. For instance, some compounds have shown promising cytotoxic activity.

Mechanism of Action

The mechanism of action of 1,2,4-triazole-containing compounds can vary widely depending on the specific compound and its biological target. Some compounds have shown promising antiviral activity.

Safety and Hazards

The safety and hazards associated with 1,2,4-triazole-containing compounds can vary widely depending on the specific compound. Some compounds have shown promising selectivity against normal and cytotoxic cancerous cell lines.